Cas no 178820-38-7 (4-Bromo-3,4,5-trifluoro-1,1-biphenyl)

• Product Name: 4-Bromo-3,4,5-trifluoro-1,1-biphenyl
• CAS No: 178820-38-7
• MF: C₁₂H₆BrF₃
• MW: 287.075253009796
• MDL: MFCD07775626
• CID: 66110
• PubChem ID: 46173015
• Update Time: 2025-06-14

4-Bromo-3,4,5-trifluoro-1,1-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,4,5-trifluoro-1,1-biphenyl
• 3,4,5-Trifluoro-4'-bromobiphenyl
• 4'-BROMO-3,4,5-TRIFLUORO-BIPHENYL
• 5-(4-bromophenyl)-1,2,3-trifluorobenzene
• 4'-bromo-3,4,5-trifluorobiphenyl
• 4'-Bromo-3,4,5-trifluoro-1,1'-biphenyl
• DTXSID00672988
• 178820-38-7
• 1,1'-Biphenyl, 4'-bromo-3,4,5-trifluoro-
• SCHEMBL7731699
• CS-0035607
• 4-bromo-3',4',5'-trifluorobiphenyl
• AKOS015914710
• BS-41653
• A812399

• MDL： MFCD07775626
• Inchi： 1S/C12H6BrF3/c13-9-3-1-7(2-4-9)8-5-10(14)12(16)11(15)6-8/h1-6H
• InChI Key： UUOZYACCZRHIJK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C(C(=C(C=1)F)F)F

Computed Properties

• Exact Mass: 285.96000
• Monoisotopic Mass: 285.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.5

Experimental Properties

• Refractive Index: 1.556
• PSA: 0.00000
• LogP: 4.53340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 4-Bromo-3,4,5-trifluoro-1,1-biphenyl

Research Briefing on 4-Bromo-3,4,5-trifluoro-1,1-biphenyl (CAS: 178820-38-7) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Bromo-3,4,5-trifluoro-1,1-biphenyl (CAS: 178820-38-7) is a fluorinated biphenyl derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique bromo- and trifluoro-substituted biphenyl structure, serves as a valuable building block in the synthesis of complex molecules, particularly in the development of novel drug candidates and bioactive compounds. The presence of both bromine and fluorine atoms in its structure enhances its reactivity and provides opportunities for further functionalization, making it a crucial intermediate in medicinal chemistry.

Recent studies have highlighted the role of 4-Bromo-3,4,5-trifluoro-1,1-biphenyl in the synthesis of fluorinated pharmaceuticals, a class of compounds that has seen exponential growth due to the beneficial effects of fluorine on drug metabolism, bioavailability, and binding affinity. For instance, researchers have utilized this compound in the development of kinase inhibitors, where the trifluoromethyl group is critical for target engagement and selectivity. The bromine atom, on the other hand, allows for further cross-coupling reactions, enabling the construction of diverse molecular architectures.

One of the most notable applications of 4-Bromo-3,4,5-trifluoro-1,1-biphenyl is in the field of positron emission tomography (PET) tracer development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor for the synthesis of fluorine-18 labeled compounds, which are essential for non-invasive imaging in oncology and neurology. The study reported high radiochemical yields and excellent in vivo stability, underscoring the compound's potential in diagnostic applications.

In addition to its role in drug discovery, 4-Bromo-3,4,5-trifluoro-1,1-biphenyl has also been investigated for its utility in materials science. Its rigid biphenyl core and fluorine substituents contribute to the formation of liquid crystalline phases, which are valuable in the design of organic electronic devices. A recent preprint on ChemRxiv detailed its incorporation into novel organic semiconductors, exhibiting enhanced charge transport properties and thermal stability.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Bromo-3,4,5-trifluoro-1,1-biphenyl. Current methods often involve multi-step procedures with moderate yields, prompting ongoing research into more efficient catalytic systems. A 2024 publication in Organic Process Research & Development proposed a palladium-catalyzed borylation followed by Suzuki-Miyaura coupling as a scalable alternative, achieving yields upwards of 85%.

Looking ahead, the continued exploration of 4-Bromo-3,4,5-trifluoro-1,1-biphenyl is expected to yield new insights into structure-activity relationships in fluorinated compounds, particularly in the context of targeted therapies. Its unique combination of halogen and fluorine substituents positions it as a key player in the development of next-generation pharmaceuticals and functional materials. Researchers are encouraged to explore its potential in emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors, where its reactivity profile may offer distinct advantages.